Cas no 2171315-04-9 (5-Iodo-1-methyl-3-nitro-1H-pyrazole)

• Product Name: 5-Iodo-1-methyl-3-nitro-1H-pyrazole
• CAS No: 2171315-04-9
• MF: C₄H₄IN₃O₂
• MW: 252.997932434082
• CID: 5174341
• Update Time: 2025-05-24

5-Iodo-1-methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-1-methyl-3-nitro-1H-pyrazole

• Inchi： 1S/C4H4IN3O2/c1-7-3(5)2-4(6-7)8(9)10/h2H,1H3
• InChI Key： QIXQQGKNIPWOJT-UHFFFAOYSA-N
• SMILES： N1(C)C(I)=CC([N+]([O-])=O)=N1

Additional information on 5-Iodo-1-methyl-3-nitro-1H-pyrazole

Professional Introduction to Compound with CAS No. 2171315-04-9 and Product Name: 5-Iodo-1-methyl-3-nitro-1H-pyrazole

The compound with the CAS number 2171315-04-9 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. The product name, 5-Iodo-1-methyl-3-nitro-1H-pyrazole, highlights its unique structural features, which include an iodine substituent at the 5-position, a methyl group at the 1-position, and a nitro group at the 3-position of the pyrazole ring. These structural characteristics make it a versatile intermediate in organic synthesis, particularly in the development of novel bioactive molecules.

Pyrazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the iodine atom in 5-Iodo-1-methyl-3-nitro-1H-pyrazole enhances its reactivity, making it a valuable building block for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in drug discovery efforts.

Recent advancements in medicinal chemistry have demonstrated the importance of nitro-substituted pyrazoles in developing therapeutic agents. The nitro group not only serves as a handle for further chemical modifications but also contributes to the electron-deficient nature of the molecule, which can influence its binding affinity to biological targets. For instance, studies have shown that nitro-pyrazoles can act as potent inhibitors of certain enzymes by interacting with specific amino acid residues in their active sites.

The 5-Iodo-1-methyl-3-nitro-1H-pyrazole compound has been utilized in several synthetic pathways to generate novel heterocyclic compounds. Its iodine moiety allows for easy introduction of aryl or vinyl groups via palladium-catalyzed reactions, while the methyl and nitro groups provide additional sites for functionalization. This flexibility makes it an attractive candidate for library synthesis programs aimed at identifying new drug candidates.

In the context of drug discovery, the synthesis of 5-Iodo-1-methyl-3-nitro-1H-pyrazole exemplifies the strategic use of heterocyclic scaffolds to develop molecules with desired pharmacological properties. The pyrazole core is known to be present in several approved drugs, underscoring its biological relevance. By modifying its substituents, researchers can fine-tune its pharmacokinetic and pharmacodynamic profiles to meet specific therapeutic requirements.

Moreover, the compound's potential as a precursor in medicinal chemistry has been explored in recent research publications. For example, it has been used to synthesize derivatives that exhibit enhanced binding affinity to target proteins compared to parent pyrazole compounds. This underscores the importance of structural optimization in drug development and highlights the role of intermediates like 5-Iodo-1-methyl-3-nitro-1H-pyrazole in this process.

The iodine substituent at the 5-position of 5-Iodo-1-methyl-3-nitro-1H-pyrazole is particularly noteworthy due to its ability to participate in various organic transformations. This feature has been exploited in synthesizing complex molecules through transition metal-catalyzed reactions, which are widely used in modern synthetic organic chemistry. Such reactions often provide high selectivity and yield, making them ideal for industrial-scale production.

Recent studies have also explored the pharmacological properties of 5-Iodo-1-methyl-3-nitro-1H-pyrazole and its derivatives. These investigations have revealed promising activities against various diseases, including cancer and infectious disorders. The compound's ability to modulate biological pathways suggests its potential as a lead molecule for further development into therapeutic agents.

In conclusion, 5-Iodo-1-methyl-3-nitro-1H-pyrazole (CAS No. 2171315-04-9) is a versatile intermediate with significant applications in pharmaceutical research. Its unique structural features make it a valuable tool for synthesizing novel bioactive molecules, and its reactivity allows for diverse chemical modifications. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like 5-Iodo-1-methyl-3-nitro-1H-pyrazole will remain integral to the drug discovery process.